Cas no 41682-73-9 (Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-)

• Product Name: Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-
• CAS No: 41682-73-9
• MF: C₂₂H₂₆N₂O
• MW: 334.454645633698
• MDL: MFCD00043525
• CID: 331345
• PubChem ID: 142540
• Update Time: 2025-06-22

Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-
• 4-[(4-octoxyphenyl)methylideneamino]benzonitrile
• P-OCTYLOXYBENZYLIDENE P-CYANOANILINE
• FR-0331
• SCHEMBL12416639
• 41682-73-9
• OUUJTVZTPFJGMR-HKOYGPOVSA-N
• SB83336
• FT-0676054
• (E)-4-(4-(octyloxy)benzylideneamino)benzonitrile
• CHEBI:192182
• MFCD00043525
• Carnocin U I49
• p-Octyloxybenzylidene-p-cyanoaniline
• p-octyloxybenzylidenep-cyanoaniline
• 4-((4-(Octyloxy)benzylidene)amino)benzonitrile
• AKOS025116655
• 4-(((E)-[4-(Octyloxy)phenyl]methylidene)amino)benzonitrile
• 4-(((E)-[4-(Octyloxy)phenyl]methylidene)amino)benzonitrile #

• MDL： MFCD00043525
• Inchi： 1S/C22H26N2O/c1-2-3-4-5-6-7-16-25-22-14-10-20(11-15-22)18-24-21-12-8-19(17-23)9-13-21/h8-15,18H,2-7,16H2,1H3/b24-18+
• InChI Key： OUUJTVZTPFJGMR-HKOYGPOVSA-N
• SMILES： O(C1C=CC(/C=N/C2C=CC(C#N)=CC=2)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 334.20500
• Monoisotopic Mass: 334.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 45.38000
• LogP: 6.04818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-

Research Briefing on Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- (CAS: 41682-73-9) in Chemical Biology and Pharmaceutical Applications

Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- (CAS: 41682-73-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the family of Schiff base derivatives, which are known for their versatile chemical properties and biological activities. The presence of the octyloxy chain and the benzonitrile moiety in its structure suggests potential utility in drug design, material science, and as a biochemical probe. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, characterization, and potential applications.

Recent studies have highlighted the synthesis of Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- through condensation reactions between 4-(octyloxy)benzaldehyde and 4-aminobenzonitrile. The compound has been characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, confirming its structural integrity and purity. These studies have also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In the realm of chemical biology, Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- has been investigated for its ability to interact with biological macromolecules, such as proteins and nucleic acids. Preliminary data suggest that the compound may exhibit binding affinity for specific protein targets, making it a candidate for further development as a therapeutic agent or a diagnostic tool. Additionally, its fluorescence properties have been explored, indicating potential applications in bioimaging and sensing.

Pharmaceutical research has also focused on the compound's potential as a scaffold for drug development. Its structural features, including the Schiff base linkage and the hydrophobic octyloxy tail, make it a promising candidate for modulating biological pathways. Recent in vitro studies have demonstrated its activity against certain enzyme targets, although further in vivo studies are needed to validate these findings and assess its pharmacokinetic and toxicological profiles.

In conclusion, Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- (CAS: 41682-73-9) represents a compound of interest in chemical biology and pharmaceutical research. Its unique structural attributes and preliminary biological activities warrant further investigation to fully elucidate its potential applications. Future research should focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its safety and efficacy in preclinical models. This compound holds promise as a versatile tool in drug discovery and chemical biology, and continued studies may uncover new opportunities for its use in medicine and biotechnology.